Cas no 1080018-94-5 (Isosteviol Acyl-β-D-glucuronide)

Isosteviol  Acyl-β-D-glucuronide structure
1080018-94-5 structure
Product Name:Isosteviol Acyl-β-D-glucuronide
CAS No:1080018-94-5
MF:C26H38O9
MW:494.57452917099
CID:894027
PubChem ID:134813516
Update Time:2025-04-19

Isosteviol Acyl-β-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • Isosteviol Acyl-β-D-glucuronide
    • Isosteviol
    • (3S,6S)-3,4,5-trihydroxy-6-[(1S,4S,5R,9R,10R,13S)-5,9,13-trimethyl-14-oxotetracyclo[11.2.1.01,10.04,9]hexadecane-5-carbonyl]oxyoxane-2-carboxylic acid
    • CID 134813516
    • 1080018-94-5
    • Inchi: 1S/C26H38O9/c1-23-9-5-14-24(2)7-4-8-25(3,13(24)6-10-26(14,12-23)11-15(23)27)22(33)35-21-18(30)16(28)17(29)19(34-21)20(31)32/h13-14,16-19,21,28-30H,4-12H2,1-3H3,(H,31,32)/t13-,14-,16?,17-,18?,19?,21-,23-,24-,25+,26+/m0/s1
    • InChI Key: HIZZTUWFGBYLHI-GPJCXKPLSA-N
    • SMILES: O=C1C[C@@]23CC[C@@H]4[C@@](C(=O)O[C@H]5C(C([C@@H](C(C(=O)O)O5)O)O)O)(C)CCC[C@]4(C)[C@@H]2CC[C@@]1(C)C3

Computed Properties

  • Exact Mass: 494.25158279g/mol
  • Monoisotopic Mass: 494.25158279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 936
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 151Ų

Isosteviol Acyl-β-D-glucuronide Pricemore >>

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